Cas no 26213-95-6 (5-hydroxy-7-methoxy-2-methyl-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one)

• Product Name: 5-hydroxy-7-methoxy-2-methyl-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
• CAS No: 26213-95-6
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 1426006
• PubChem ID: 4643333
• Update Time: 2025-04-20

5-hydroxy-7-methoxy-2-methyl-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-7-methoxy-2-methyl-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
• BSPBio_001652
• KBio2_001031
• CHEMBL1355051
• NCGC00095427-01
• SPBio_000409
• NCGC00095427-02
• Spectrum_000551
• KBio2_003599
• CS-0638168
• CCG-38620
• SPECTRUM100529
• NCGC00095427-03
• AKOS040763357
• NCGC00179116-01
• KBioSS_001031
• KBio2_006167
• Spectrum5_000020
• KBio1_001082
• SpecPlus_000042
• SR-05000002525
• Heteropeucenin 7-methyl ether
• KBio3_000752
• Spectrum4_001370
• Spectrum3_000096
• Spectrum2_000345
• SR-05000002525-1
• KBioGR_001640
• HETEROPEUCENIN, METHYL ETHER
• DivK1c_006138
• HY-N11000
• 26213-95-6
• BRD-K08745849-001-03-6
• DA-64120
• 5-hydroxy-7-methoxy-2-methyl-8-(3-methylbut-2-enyl)chromen-4-one

• Inchi： 1S/C16H18O4/c1-9(2)5-6-11-14(19-4)8-13(18)15-12(17)7-10(3)20-16(11)15/h5,7-8,18H,6H2,1-4H3
• InChI Key： KVNRDSLYCOJCRD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=C(C=C(C(C/C=C(\C)/C)=C12)OC)O)=O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 453°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.568
• PSA: 55.76